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Cat. No.: B611857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Xmu-MP-1 is a potent and selective, reversible inhibitor of the Mammalian sterile 20-like

kinases 1 and 2 (MST1/2), which are core components of the Hippo signaling pathway.[1][2][3]

[4] By inhibiting MST1/2, Xmu-MP-1 blocks the phosphorylation cascade that leads to the

inactivation of the downstream effector Yes-associated protein (YAP), promoting its nuclear

translocation and activity.[1][2][3][4] This mechanism makes Xmu-MP-1 a valuable tool for

studying tissue regeneration, cell proliferation, and apoptosis in various in vitro models. These

application notes provide recommended concentrations, detailed experimental protocols, and

visualizations to guide the effective use of Xmu-MP-1 in your research.

Quantitative Data Summary
The following table summarizes the key quantitative data for Xmu-MP-1 in in vitro applications,

including its inhibitory concentrations and effective concentrations in various cell-based assays.
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Parameter Value
Cell
Line/System

Notes Reference

IC50 (MST1) 71.1 ± 12.9 nM
Cell-free kinase

assay
[2][5]

IC50 (MST2) 38.1 ± 6.9 nM
Cell-free kinase

assay
[2][5]

Effective

Concentration

Range

0.1 - 10 µM
HepG2 (human

liver carcinoma)

Dose-dependent

reduction in

phosphorylation

of MOB1,

LATS1/2, and

YAP.

[1][2][3][4][6]

1 - 5 µM

Neonatal rat

cardiomyocytes

(NRCM)

Attenuated

hypertrophy and

reduced

apoptosis. The

maximum effect

was observed at

3 µM.

[7]

0.3 - 2.5 µM

Namalwa

(human B-cell

lymphoma)

Concentration-

dependent

inhibition of cell

growth and

induction of

apoptosis.

[4]

1 - 3 µM
INS-1 (rat

insulinoma)

Increased cell

survival in the

presence of STZ-

induced damage.

[8]

10 µM

HEK293 (human

embryonic

kidney)

Reduction in

H2O2-induced

phosphorylation

of MOB1.

[9]
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EC50 1.25 - 2.7 µM

Various

hematopoietic

tumor cell lines

(Namalwa, Raji,

Ramos, Jurkat,

Daudi)

Inhibition of cell

population

growth after 72

hours.

[4]

Signaling Pathway and Experimental Workflow
To facilitate a deeper understanding of Xmu-MP-1's mechanism and its application in

experimental setups, the following diagrams illustrate the targeted signaling pathway and a

general experimental workflow.
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1. Cell Seeding & Culture

2. Xmu-MP-1 Treatment
(Varying Concentrations & Durations)

3. Cell Harvesting

4. Downstream Analysis

Western Blot
(p-MOB1, p-YAP, YAP)

RT-qPCR
(CTGF, CYR61)

Cell Viability Assay
(MTT, CellTiter-Glo)

Apoptosis Assay
(Caspase-Glo, TUNEL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Xmu-MP-1 in In
Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
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in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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